Cas no 1136-01-2 (3-(4-methoxyphenyl)-3-methylbutanoic acid)
1136-01-2 structure
Product Name:3-(4-methoxyphenyl)-3-methylbutanoic acid
CAS No:1136-01-2
MF:C12H16O3
MW:208.253643989563
MDL:MFCD09965994
CID:147785
PubChem ID:316804
Update Time:2025-04-19
3-(4-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,4-methoxy-b,b-dimethyl-
- 3-(4-METHOXYPHENYL)-3-METHYLBUTANOIC ACID
- 3-(4-Methoxy-phenyl)-3-methyl-buttersaeure
- 3-(4-methoxyphenyl)-3-methylbutyric acid
- 3-(4-Methoxy-phenyl)-3-methyl-butyric acid
- 3-(p-Methoxyphenyl)-3-methylbutansaeure
- AC1L7UOK
- AG-B-93772
- CTK7A2251
- NSC245189
- SBB094050
- SureCN2721820
- KS-8212
- LFQSLLJGDHNKAR-UHFFFAOYSA-N
- MFCD09965994
- 3-(4-methoxyphenyl)-3-methylbutanoicacid
- CS-0273015
- DTXSID30311772
- AC8366
- AKOS002392356
- BAA13601
- NSC-245189
- SY257679
- AMY1978
- 1136-01-2
- EN300-1842047
- 3-(4-methoxyphenyl)-isovaleric acid
- SCHEMBL2721820
- 3-(4-methoxyphenyl)-3-methylbutanoic acid
-
- MDL： MFCD09965994
- Inchi： 1S/C12H16O3/c1-12(2,8-11(13)14)9-4-6-10(15-3)7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
- InChI Key： LFQSLLJGDHNKAR-UHFFFAOYSA-N
- SMILES： OC(CC(C)(C)C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.088
- Boiling Point: 332.9°C at 760 mmHg
- Flash Point: 124.4°C
- Refractive Index: 1.513
- PSA: 46.53
- LogP: 2.44750
3-(4-methoxyphenyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779752-1g |
3-(4-Methoxyphenyl)-3-methylbutanoic Acid |
1136-01-2 | 95% | 1g |
$980 | 2024-07-20 | |
| Enamine | EN300-1842047-1g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-5g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 5g |
$3645.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-10g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 10g |
$5405.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-0.05g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-0.1g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-0.25g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-0.5g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1842047-1.0g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 1g |
$1218.0 | 2023-06-02 | ||
| Enamine | EN300-1842047-2.5g |
3-(4-methoxyphenyl)-3-methylbutanoic acid |
1136-01-2 | 2.5g |
$2464.0 | 2023-09-19 |
3-(4-methoxyphenyl)-3-methylbutanoic acid Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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